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Compound Name: Sorbate

Cat. No.: B1223678

An In-depth Examination of the Safety, Metabolism, and Toxicological Profile of a Widely Used
Preservative

Introduction

Potassium sorbate, the potassium salt of sorbic acid, is a globally recognized and widely
utilized food preservative. Its primary function is to inhibit the growth of mold, yeast, and other
fungi, thereby extending the shelf life and ensuring the safety of a vast array of food products,
beverages, and personal care items.[1] First discovered in the 1850s from the berries of the
mountain ash tree, potassium sorbate is now primarily produced synthetically.[2] Its
effectiveness, lack of discernible taste or odor at typical usage levels, and high solubility in
water contribute to its popularity in the food industry.[2][3] This technical guide provides a
comprehensive overview of the Generally Recognized as Safe (GRAS) status of potassium
sorbate, delving into its regulatory history, metabolic fate, and the key toxicological studies that
form the basis of its safety assessment.

Regulatory Standing and Acceptable Daily Intake

The U.S. Food and Drug Administration (FDA) lists potassium sorbate as a GRAS substance
under Title 21 of the Code of Federal Regulations (CFR) Part 182, specifically 21 CFR
182.3640, for use as a chemical preservative in food.[4][5][6][7] This designation signifies that,
based on a long history of common use in food and extensive scientific evidence, potassium
sorbate is considered safe by qualified experts under the conditions of its intended use.[8]
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International regulatory bodies, including the Joint FAO/WHO Expert Committee on Food
Additives (JECFA) and the European Food Safety Authority (EFSA), have also evaluated the
safety of sorbic acid and its salts.[2][5] These evaluations have led to the establishment of an

Acceptable Daily Intake (ADI), which is the amount of a substance that can be ingested daily

over a lifetime without an appreciable health risk.

Table 1: Established Acceptable Daily Intake (ADI) for Sorbates

Year
ADI Value (as .
Regulatory Body . ) Established/Re- Notes
sorbic acid)
evaluated
Group ADI for sorbic
0-25 mg/kg body acid and its calcium,
JECFA , 1973 ,
weight/day potassium, and
sodium salts.[9][10]
The maximum
acceptable daily
EDA 25 mg/kg body intake for humans is
weight/day 25 milligrams per
kilogram of body
weight per day.[2][5]
A group ADI for sorbic
11 mg/kg bod acid (E 200) and
EFSA . 9 Y 2019 ( _ )
weight/day potassium sorbate (E
202).[11][12]
This temporary ADI
was set in response to
questions about
3 mg/kg body ]
EFSA (Temporary) 2015 reproductive and

weight/day

developmental toxicity
from animal research.
[2][5][13]

Metabolism of Potassium Sorbate
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Upon ingestion, potassium sorbate rapidly dissociates in the gastrointestinal tract into
potassium ions and sorbic acid. The potassium ions are absorbed and enter the body's normal
electrolyte balance.[4] Sorbic acid, a six-carbon unsaturated fatty acid, is almost completely
absorbed and is metabolized primarily in the liver through a pathway analogous to that of
endogenous fatty acids: 3-oxidation.[4][14][15][16]

Signaling Pathway: Metabolism of Sorbic Acid via -
Oxidation

The metabolic breakdown of sorbic acid does not involve novel or unique pathways but rather
utilizes the well-established (B-oxidation spiral common to other fatty acids. This process
efficiently converts the fatty acid into acetyl-CoA, which can then enter the citric acid cycle
(TCA cycle) for energy production. The final metabolic products are carbon dioxide and water,
which are excreted through normal physiological processes.[2][4][13] Sorbic acid does not
accumulate in the body.[2]
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Cytosol

Mitochondrial Matrix

B-Oxidation Spiral Acetyl-CoA TCA Cycle CO2 + H20 + ATP

Acyl-CoA Synthetase

Sorbic Acid
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Start: Prepare Bacterial Strains
(e.g., S. typhimurium his-)

Prepare Test Mixtures:
- Potassium Sorbate (various concentrations)
- Positive Control
- Negative Control

Divide each mixture into two sets

Add S9 Mix Add Buffer
(Metabolic Activation) (No Metabolic Activation)

: :

Combine bacteria with test mixtures and plate on minimal agar

:

Incubate plates at 37°C for 48-72 hours

:

Count revertant colonies on each plate

:

Analyze Data:
Compare revertant counts to controls

Conclusion:
Mutagenic or Non-mutagenic
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Start: Culture Mammalian Cells
(e.g., CHO cells)

Expose cells to Potassium Sorbate
(multiple concentrations, +/- S9)

:

Add metaphase-arresting agent (e.g., colcemid)

:

Harvest Cells:
- Hypotonic treatment
- Fixation

:

Prepare microscope slides and stain chromosomes

:

Microscopic analysis of metaphase spreads

:

Score for chromosomal aberrations
(breaks, exchanges, etc.)

:

Statistical analysis of aberration frequency

Conclusion:
Clastogenic or Non-clastogenic
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Start: Animal Selection and Acclimatization
(e.g., Rats, Mice)

Random assignment to dose groups:
- Control
- Low Dose
- Mid Dose
- High Dose

l

Daily administration of Potassium Sorbate
(in diet or water) for 18-24 months

In-life Phase:
- Dally clinical observations
- Weekly body weight & food intake
- Periodic blood/urine collection

Study Termination:
- Necropsy of all animals

Pathology:
- Organ weight measurement
- Histopathological examination of tissues

:

Data Analysis:
- Clinical pathology
- Tumor incidence
- Statistical evaluation

Conclusion:
- Carcinogenic potential
- NOAEL determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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